3,5-bis(isobutyrylamino)benzoic acid

• IUPAC Name: 3,5-bis(2-methylpropanoylamino)benzoic acid
• InChI: InChI=1S/C15H20N2O4/c1-8(2)13(18)16-11-5-10(15(20)21)6-12(7-11)17-14(19)9(3)4/h5-9H,1-4H3,(H,16,18)(H,17,19)(H,20,21)
• InChI Key: BFFXOHQTLKILLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC(=CC(=C1)C(=O)O)NC(=O)C(C)C
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

3,5-bis(isobutyrylamino)benzoic acid is a chemical compound that belongs to the family of benzoic acids. It is also known as BIBA and is widely used in scientific research for its unique properties. BIBA is a white crystalline powder that is soluble in water and has a melting point of 215°C.

Mechanism of Action

The mechanism of action of 3,5-bis(isobutyrylamino)benzoic acid is not fully understood. However, studies have shown that BIBA can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. BIBA has also been found to inhibit the activity of certain enzymes, which can lead to the suppression of tumor growth.
Biochemical and Physiological Effects:
3,5-bis(isobutyrylamino)benzoic acid has been found to have a variety of biochemical and physiological effects. In addition to its anti-tumor properties, BIBA has been shown to have anti-inflammatory effects and can reduce the production of reactive oxygen species. BIBA has also been found to have neuroprotective effects and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-bis(isobutyrylamino)benzoic acid in lab experiments is its high yield and relative ease of synthesis. BIBA is also stable under a wide range of conditions, making it a useful compound for a variety of applications. However, BIBA can be expensive to produce and may not be suitable for certain experiments due to its potential toxicity.

Future Directions

There are several future directions for research on 3,5-bis(isobutyrylamino)benzoic acid. One area of interest is the development of BIBA-based metal complexes for use in catalytic reactions. Additionally, researchers are exploring the potential of BIBA as a therapeutic agent for cancer treatment. Further studies are also needed to fully understand the mechanism of action of BIBA and its potential applications in other areas of research.
Conclusion:
3,5-bis(isobutyrylamino)benzoic acid is a versatile compound that has a wide range of scientific research applications. Its unique properties make it a useful tool for a variety of experiments, from catalytic reactions to cancer research. While there is still much to learn about the mechanism of action of BIBA, its potential for use in a variety of fields makes it an exciting area of research for the future.

Synthesis Methods

The synthesis of 3,5-bis(isobutyrylamino)benzoic acid involves the reaction of 3,5-diaminobenzoic acid with isobutyryl chloride in the presence of a base. The reaction takes place at room temperature and the product is obtained after purification by recrystallization. The yield of the synthesis is high and the process is relatively simple, making it a popular method for the production of BIBA.

Scientific Research Applications

3,5-bis(isobutyrylamino)benzoic acid has a wide range of scientific research applications. It is commonly used as a ligand in the synthesis of metal complexes for catalytic reactions. BIBA is also used in the synthesis of organic semiconductors for electronic devices. Additionally, BIBA has been found to have anti-tumor properties and is being studied for its potential use in cancer treatment.